Cas no 870540-31-1 (AKOS B018815)

• Product Name: AKOS B018815
• CAS No: 870540-31-1
• MF: C₁₃H₈FN₃O₂
• MW: 257.2204
• MDL: MFCD04969262
• CID: 3030871
• Update Time: 2025-07-09

AKOS B018815 Chemical and Physical Properties

Names and Identifiers

• AKOS B018815
• ART-CHEM-BB B018815
• TIMTEC-BB SBB009469
• 7-(4-Fluoro-phenyl)-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• MDL： MFCD04969262
• Inchi： InChI=1S/C13H8FN3O2/c14-9-3-1-8(2-4-9)11-5-6-15-12-10(13(18)19)7-16-17(11)12/h1-7H,(H,18,19)
• InChI Key： YQVLCLXOLYVNPT-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)F)C2=CC=NC3=C(C=NN23)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

AKOS B018815 Security Information

• HazardClass：IRRITANT

Additional information on AKOS B018815

Compound CAS No 870540-31-1: AKOS B018815

AKOS B018815, also known by its CAS registry number 870540-31-1, is a highly specialized chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of organic chemicals and is widely recognized for its role in various research and industrial settings. Recent studies have highlighted its versatility, making it a valuable asset in fields such as pharmaceuticals, materials science, and advanced chemical synthesis.

The molecular structure of AKOS B018815 is characterized by a complex arrangement of atoms, which contributes to its distinctive chemical behavior. Researchers have employed advanced spectroscopic techniques to elucidate its structural features, revealing insights into its electronic configuration and bonding patterns. These findings have been instrumental in understanding how AKOS B018815 interacts with other substances, paving the way for innovative applications in drug discovery and material design.

One of the most notable aspects of AKOS B018815 is its exceptional stability under various environmental conditions. This property makes it highly suitable for use in demanding industrial processes where durability and reliability are paramount. Recent breakthroughs in green chemistry have also explored the potential of AKOS B018815 as a sustainable alternative to traditional chemical intermediates, aligning with global efforts to reduce environmental impact.

In the pharmaceutical sector, AKOS B018815 has demonstrated remarkable efficacy as a precursor in the synthesis of bioactive compounds. Its ability to facilitate the formation of complex molecular frameworks has made it an indispensable tool in drug development pipelines. Cutting-edge research has shown that derivatives of AKOS B018815 exhibit promising anti-cancer properties, offering new hope for patients battling malignant diseases.

Beyond pharmaceuticals, AKOS B018815 has found applications in advanced materials science, particularly in the development of high-performance polymers and composites. Its unique mechanical and thermal properties make it an ideal candidate for use in aerospace and automotive industries, where materials must withstand extreme conditions while maintaining optimal performance.

Recent advancements in computational chemistry have further enhanced our understanding of AKOS B018815's behavior at the molecular level. By leveraging machine learning algorithms, scientists have been able to predict its reactivity under various conditions with unprecedented accuracy. This has significantly accelerated the pace of research and development involving this compound.

In conclusion, AKOS B0188